Cas no 2168724-43-2 (6‐methyl‐2‐oxo‐2,3‐dihydro‐1h‐indole‐4‐carbonitrile)

• Product Name: 6‐methyl‐2‐oxo‐2,3‐dihydro‐1h‐indole‐4‐carbonitrile
• CAS No: 2168724-43-2
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 5714281
• PubChem ID: 138112126
• Update Time: 2025-06-07

6‐methyl‐2‐oxo‐2,3‐dihydro‐1h‐indole‐4‐carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6(c)\\methyl(c)\\2(c)\\oxo(c)\\2,3(c)\\dihydro(c)\\1h(c)\\indole(c)\\4(c)\\carbonitrile
• 2168724-43-2
• 6-methyl-2-oxoindoline-4-carbonitrile
• 6‐methyl‐2‐oxo‐2,3‐dihydro‐1h‐indole‐4‐carbonitrile

• Inchi： 1S/C10H8N2O/c1-6-2-7(5-11)8-4-10(13)12-9(8)3-6/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： FJHDYKSJTRSWIK-UHFFFAOYSA-N
• SMILES： O=C1CC2C(C#N)=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9Ų

Additional information on 6‐methyl‐2‐oxo‐2,3‐dihydro‐1h‐indole‐4‐carbonitrile

Introduction to 6‐methyl‐2‐oxo‐2,3‐dihydro‐1H‐indole‐4‐carbonitrile (CAS No. 2168724-43-2)

6‐methyl‐2‐oxo‐2,3‐dihydro‐1H‐indole‐4‐carbonitrile, a compound with the CAS number 2168724-43-2, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6‐methyl‐2‐oxo‐2,3‐dihydro‐1H‐indole‐4‐carbonitrile make it an interesting candidate for various pharmacological studies.

The chemical structure of 6‐methyl‐2‐oxo‐2,3‐dihydro‐1H‐indole‐4‐carbonitrile consists of a 1H-indole core with a methyl group at the 6-position, a keto group at the 2-position, and a cyano group at the 4-position. This arrangement imparts specific physicochemical properties that are crucial for its biological activity. The presence of the keto and cyano groups enhances the compound's reactivity and stability, making it suitable for various chemical transformations and biological assays.

Recent studies have highlighted the potential of 6‐methyl‐2‌‌‌‌‌‌‌‌‌‌oxo‌‌‌‌‌​-2,3-dihydro-1H-indole-4-carbonitrile in several therapeutic areas. One notable application is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as COX-2 and LOX. These findings suggest that 6-methyl-2-oxo-2,3-dihydro-1H-indole-4-carbonitrile could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 6-methyl-2-oxo-2,3-dihydro-1H-indole-4-carbonitrile has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation. These findings open up new avenues for exploring 6-methyl-2-oxo-2,3-dihydro-1H-indole-4-carbonitrile as a potential anticancer agent.

The pharmacokinetic profile of 6-methyl-2-oxo-2,3-dihydro-1H-indole-4-carbonitrile has also been investigated to assess its suitability for in vivo studies. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. These properties make it an attractive molecule for further preclinical and clinical development.

To further understand the biological activity of 6-methyl-2-oxo-2,3-dihydro-1H-indole-4-carbonitrile, researchers have conducted structure-activity relationship (SAR) studies. These studies have identified key structural modifications that enhance the compound's potency and selectivity. For example, substituting different functional groups at various positions on the indole ring has led to derivatives with improved pharmacological profiles. This information is valuable for optimizing the design of more effective therapeutic agents based on this scaffold.

The safety profile of 6-methyl-2-oxo-2,3-dihydro-1H-indole-4-carbonitrile is another critical aspect being evaluated. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. This favorable safety profile supports its potential use in human clinical trials.

In conclusion, 6-methyl-2-o‌x‌o‌‌​​​‍‍‍‍‍‍‍‍​‍​‍​‍​‍​‍​x‌o​​​​​​​​​​​​​​​​​​​​​​​​​​​​​ ​​​​​​​​​​​​​​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ -                - - - - - - - - - - - -            ------------------------------- 6-methyl strong > * * * * * * * * * * * * * * * * ‐ ‐ ‐ ‐ ‐ ‐ ‐ ‐ ‐ ‐ ‐ ‐ ‐ ‐ ‐ ‐ oxo * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > ,3-dihydro\-1H\-indole\-4\-carbonitrile (CAS No . ) is a multifaceted molecule with significant potential in various therapeutic areas . Its unique structural features , combined with favorable pharmacokinetic properties , make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in advancing our understanding of disease biology and developing novel treatments . p > article > response >